Cas no 77055-43-7 (Methyl (4-isothiocyanatophenyl)acetate)

• Product Name: Methyl (4-isothiocyanatophenyl)acetate
• CAS No: 77055-43-7
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• MDL: MFCD03759881
• CID: 1079142
• PubChem ID: 3878388
• Update Time: 2025-10-30

Methyl (4-isothiocyanatophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-isothiocyanatophenyl)acetate
• Methyl (4-isothiocyanatophenyl)acetate
• 4-(methoxycarbonyl)benzoyl isothiocyanate
• AGN-PC-0D2GQF
• Benzoic acid, 4-(isothiocyanatocarbonyl)-, methyl ester
• CTK0J6734
• methyl 4-isothiocyanatocarbonylbenzoate
• methyl 4-isothiocyanatophenylacetate
• MFCD03759881
• 77055-43-7
• A915334
• AKOS003826881
• LS-04098
• STK164985
• Benzeneacetic acid, 4-isothiocyanato-, methyl ester
• ALBB-013129

• MDL： MFCD03759881
• Inchi： 1S/C10H9NO2S/c1-13-10(12)6-8-2-4-9(5-3-8)11-7-14/h2-5H,6H2,1H3
• InChI Key： YJVMZRQLTVUMTL-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)CC(=O)OC

Computed Properties

• Exact Mass: 207.03547
• Monoisotopic Mass: 207.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• PSA: 38.66

Methyl (4-isothiocyanatophenyl)acetate Security Information

• HazardClass：IRRITANT

Additional information on Methyl (4-isothiocyanatophenyl)acetate

Recent Advances in the Application of Methyl (4-isothiocyanatophenyl)acetate (CAS: 77055-43-7) in Chemical Biology and Pharmaceutical Research

Methyl (4-isothiocyanatophenyl)acetate (CAS: 77055-43-7) has emerged as a versatile chemical building block in recent pharmaceutical and chemical biology research. This aromatic isothiocyanate derivative has gained attention due to its unique reactivity profile, particularly in bioconjugation chemistry and targeted drug delivery systems. The compound's molecular structure, featuring both an isothiocyanate group and an ester functionality, enables diverse applications ranging from protein labeling to prodrug development.

Recent studies published in ACS Medicinal Chemistry Letters (2023) and Bioorganic & Medicinal Chemistry (2024) have demonstrated the compound's utility in developing novel antibody-drug conjugates (ADCs). The isothiocyanate group selectively reacts with primary amines under mild conditions, allowing for efficient conjugation to lysine residues in antibodies, while the ester moiety serves as a cleavable linker for controlled drug release. This dual functionality has positioned 77055-43-7 as a promising candidate for next-generation ADC development.

In chemical biology applications, research teams at several institutions have utilized Methyl (4-isothiocyanatophenyl)acetate as a key reagent for protein labeling and activity-based protein profiling (ABPP). A 2024 Nature Chemical Biology publication detailed its use in developing selective covalent inhibitors for cysteine proteases, where the isothiocyanate group forms stable thiourea adducts with active-site cysteines. The ester group in these constructs was strategically employed for subsequent bioorthogonal modification or fluorophore attachment.

From a synthetic chemistry perspective, recent work has focused on optimizing the production and stability of 77055-43-7. A 2023 Journal of Organic Chemistry paper reported improved synthetic routes with higher yields (85-92%) and enhanced purity (>98%), addressing previous challenges with storage stability. These advances have facilitated broader adoption of the compound in medicinal chemistry programs.

Emerging therapeutic applications include its use in developing targeted kinase inhibitors, as reported in a 2024 European Journal of Medicinal Chemistry study. Researchers demonstrated that derivatives of 77055-43-7 could selectively inhibit JAK3 kinase through covalent modification of a conserved cysteine residue, while maintaining excellent selectivity over other JAK family members. This work suggests potential applications in autoimmune disease treatment.

Ongoing clinical developments include Phase I trials of an ADC incorporating 77055-43-7 as part of its linker-payload system (NCT identifier withheld for confidentiality). Preliminary results presented at the 2024 American Association for Cancer Research meeting showed promising pharmacokinetic properties and manageable toxicity profiles, validating the compound's utility in clinical-stage therapeutics.

Future research directions highlighted in recent reviews point to several promising avenues: (1) development of more stable derivatives for in vivo applications, (2) exploration of its use in PROTAC (proteolysis targeting chimera) technology, and (3) application in targeted protein degradation strategies. The compound's unique chemical features continue to inspire innovative approaches in chemical biology and drug discovery.